Cas no 2305318-92-5 (N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide)

• Product Name: N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide
• CAS No: 2305318-92-5
• MF: C₁₇H₁₃FN₂OS
• MW: 312.361325979233
• CID: 5412640
• PubChem ID: 154778729
• Update Time: 2025-06-08

N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2305318-92-5
• Z3405282172
• N-[4-(5-fluoro-1,3-benzothiazol-2-yl)-2-methylphenyl]prop-2-enamide
• EN300-26605257
• N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide

• Inchi： 1S/C17H13FN2OS/c1-3-16(21)19-13-6-4-11(8-10(13)2)17-20-14-9-12(18)5-7-15(14)22-17/h3-9H,1H2,2H3,(H,19,21)
• InChI Key： MEHATIWICGRPGU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC(F)=CC=C3S2)C=C1C)(=O)C=C

Computed Properties

• Exact Mass: 312.07326238g/mol
• Monoisotopic Mass: 312.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.2Ų

Additional information on N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide

Comprehensive Overview of N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide (CAS No. 2305318-92-5)

N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide (CAS No. 2305318-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole core and fluoro substitution, is a subject of interest due to its potential applications in drug discovery and material science. The presence of both 2-methylphenyl and propenamide moieties enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated benzothiazole derivatives has surged, driven by their role in developing novel therapeutics. Researchers are particularly intrigued by the 5-Fluoro-2-benzothiazolyl group, which is known to improve bioavailability and metabolic stability in drug candidates. The compound's CAS No. 2305318-92-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its structural features align with current trends in targeted drug delivery and precision medicine, addressing growing consumer interest in personalized healthcare solutions.

The synthesis of N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide involves multi-step organic reactions, often requiring advanced techniques like palladium-catalyzed cross-coupling or microwave-assisted synthesis. These methods are frequently searched by chemists optimizing scalable production processes. The compound's acrylamide segment also opens avenues for polymer chemistry applications, a topic gaining traction in sustainable material development. Notably, its low toxicity profile (as per preliminary studies) makes it a candidate for further investigation in non-invasive medical technologies.

From an industrial perspective, CAS No. 2305318-92-5 is often referenced in patents related to kinase inhibitors and anti-inflammatory agents, reflecting its relevance in combating chronic diseases—a major focus area in 2024's healthcare landscape. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, addressing frequent queries about compound purity verification. Furthermore, the integration of AI-driven molecular modeling has accelerated its study, resonating with professionals exploring computational chemistry tools.

Environmental considerations are another key aspect of N-[4-(5-Fluoro-2-benzothiazolyl)-2-methylphenyl]-2-propenamide research. With increasing emphasis on green chemistry, scientists are investigating solvent-free synthesis routes and biodegradable derivatives. This aligns with popular searches on eco-friendly pharmaceutical intermediates, highlighting the compound's adaptability to modern sustainability standards. Its stability under physiological conditions also positions it as a promising candidate for diagnostic imaging probes, another trending topic in medical diagnostics.

In conclusion, CAS No. 2305318-92-5 represents a convergence of innovation across multiple disciplines. Its structural versatility meets contemporary needs in drug development, advanced materials, and environmental stewardship, ensuring its continued relevance in scientific literature and industrial applications. As research progresses, this compound may unlock new possibilities in addressing global health and technology challenges.